Cas no 2172255-32-0 (4-(4-ethylpiperazin-1-yl)-2-hydroxybenzaldehyde)

• Product Name: 4-(4-ethylpiperazin-1-yl)-2-hydroxybenzaldehyde
• CAS No: 2172255-32-0
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 5925997
• PubChem ID: 139795320
• Update Time: 2025-05-21

4-(4-ethylpiperazin-1-yl)-2-hydroxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(4-ethylpiperazin-1-yl)-2-hydroxybenzaldehyde
• EN300-1617292
• 2172255-32-0

• Inchi： 1S/C13H18N2O2/c1-2-14-5-7-15(8-6-14)12-4-3-11(10-16)13(17)9-12/h3-4,9-10,17H,2,5-8H2,1H3
• InChI Key： TUPBGOZLXRMDTN-UHFFFAOYSA-N
• SMILES： OC1=C(C=O)C=CC(=C1)N1CCN(CC)CC1

Computed Properties

• Exact Mass: 234.136827821g/mol
• Monoisotopic Mass: 234.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.8Ų

Additional information on 4-(4-ethylpiperazin-1-yl)-2-hydroxybenzaldehyde

Comprehensive Overview of 4-(4-ethylpiperazin-1-yl)-2-hydroxybenzaldehyde (CAS No. 2172255-32-0): Properties, Applications, and Research Insights

4-(4-ethylpiperazin-1-yl)-2-hydroxybenzaldehyde (CAS No. 2172255-32-0) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This piperazine-derived benzaldehyde exhibits a hybrid molecular framework, combining a hydroxybenzaldehyde core with an ethylpiperazine substituent. Such structural characteristics make it a valuable intermediate in drug discovery, particularly for targeting central nervous system (CNS) disorders and GPCR-modulated pathways.

Recent studies highlight the compound's role in synthesizing novel antipsychotic agents and neurotransmitter modulators, aligning with growing interest in precision medicine for mental health. Researchers are investigating its potential as a precursor for dopamine receptor ligands, addressing trending topics like treatment-resistant depression and neurodegenerative diseases. The hydroxyl group at the 2-position enhances hydrogen-bonding capacity, while the ethylpiperazine moiety contributes to improved blood-brain barrier permeability—a critical factor in CNS drug development.

From a synthetic chemistry perspective, 4-(4-ethylpiperazin-1-yl)-2-hydroxybenzaldehyde demonstrates remarkable versatility. Its aldehyde functionality allows for Schiff base formation, enabling the creation of metal-chelating complexes with applications in catalytic systems and material science. The compound's electronic distribution has been computationally modeled to predict interactions with enzyme active sites, reflecting the pharmaceutical industry's shift toward AI-driven molecular design.

Analytical characterization of this compound typically involves HPLC-UV, LC-MS, and NMR spectroscopy, with purity standards exceeding 98% for research applications. Stability studies indicate optimal storage under inert atmosphere at -20°C, addressing common queries about compound preservation in academic and industrial settings. The growing demand for high-purity research chemicals in medicinal chemistry has positioned this molecule as a sought-after building block for structure-activity relationship (SAR) studies.

Emerging applications extend beyond pharmaceuticals, with investigations into its use as a fluorescence probe for biological imaging and as a component in smart materials responsive to pH changes. These developments correlate with increasing searches for multifunctional organic compounds and theranostic agents in scientific literature. The compound's structure-property relationships continue to be explored through quantum chemical calculations and molecular docking simulations, reflecting interdisciplinary approaches in modern chemical research.

Regulatory considerations for 4-(4-ethylpiperazin-1-yl)-2-hydroxybenzaldehyde emphasize compliance with REACH and GMP guidelines for research use. Safety data sheets recommend standard organic compound handling procedures, with particular attention to its aldehyde reactivity. The compound's synthetic accessibility from commercially available precursors makes it attractive for high-throughput screening programs, addressing the pharmaceutical industry's need for diverse chemical libraries.

Future research directions may explore its potential in photodynamic therapy given the hydroxybenzaldehyde chromophore, or as a template for multi-target-directed ligands in complex disease networks. These possibilities align with current scientific discourse on polypharmacology and systems biology approaches. As synthetic methodologies advance, scaled production of this compound could facilitate broader investigation of its biological activities and material applications.